Cas no 874507-80-9 (Benzo[b]thiophene-5,6-diol)

• Product Name: Benzo[b]thiophene-5,6-diol
• CAS No: 874507-80-9
• MF: C₈H₆O₂S
• MW: 166.197041034698
• CID: 2108489
• Update Time: 2023-08-03

Benzo[b]thiophene-5,6-diol Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-5,6-diol
• 5,6-Benzo[b]thiophenediol
• 1-benzothiophene-5,6-diol
• HYXXHVCDZORYJW-UHFFFAOYSA-N

• Inchi： 1S/C8H6O2S/c9-6-3-5-1-2-11-8(5)4-7(6)10/h1-4,9-10H
• InChI Key： HYXXHVCDZORYJW-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C(C(=CC1=2)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Topological Polar Surface Area: 68.7